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AC-265347 AC-265347 AC-265347 is a calcimimetic and positive allosteric modulator of the calcium-sensing receptor (CaSR; EC50 = 7.94 nM in a cell-based phosphatidylinositol hydrolysis assay in the presence of calcium). It inhibits the proliferation of NIH3T3 cells expressing human CaSR (EC50 = 25.12 nM). AC-265347 reduces plasma parathyroid hormone levels in rats (ED50 = 0.01 mg/kg).
AC265347 is a bioactive chemical.
Brand Name: Vulcanchem
CAS No.: 1253901-26-6
VCID: VC0516844
InChI: InChI=1S/C17H17NOS/c1-11-8-9-13(12(2)10-11)17(3,19)16-18-14-6-4-5-7-15(14)20-16/h4-10,19H,1-3H3
SMILES: CC1=CC(=C(C=C1)C(C)(C2=NC3=CC=CC=C3S2)O)C
Molecular Formula: C17H17NOS
Molecular Weight: 283.4 g/mol

AC-265347

CAS No.: 1253901-26-6

Cat. No.: VC0516844

Molecular Formula: C17H17NOS

Molecular Weight: 283.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

AC-265347 - 1253901-26-6

Specification

Description AC-265347 is a calcimimetic and positive allosteric modulator of the calcium-sensing receptor (CaSR; EC50 = 7.94 nM in a cell-based phosphatidylinositol hydrolysis assay in the presence of calcium). It inhibits the proliferation of NIH3T3 cells expressing human CaSR (EC50 = 25.12 nM). AC-265347 reduces plasma parathyroid hormone levels in rats (ED50 = 0.01 mg/kg).
AC265347 is a bioactive chemical.
CAS No. 1253901-26-6
Molecular Formula C17H17NOS
Molecular Weight 283.4 g/mol
IUPAC Name 1-(1,3-benzothiazol-2-yl)-1-(2,4-dimethylphenyl)ethanol
Standard InChI InChI=1S/C17H17NOS/c1-11-8-9-13(12(2)10-11)17(3,19)16-18-14-6-4-5-7-15(14)20-16/h4-10,19H,1-3H3
Standard InChI Key IGSZVEPQZANNAB-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)C(C)(C2=NC3=CC=CC=C3S2)O)C
Canonical SMILES CC1=CC(=C(C=C1)C(C)(C2=NC3=CC=CC=C3S2)O)C
Appearance Solid powder

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